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Compound of Interest

Compound Name: L-Asparagine-15N2

Cat. No.: B1591202 Get Quote

Stable isotopes, such as ¹⁵N, are non-radioactive isotopes that can be incorporated into

molecules to act as tracers.[1] This allows researchers to follow the metabolic fate of these

molecules in biological systems without the safety concerns associated with radioactive

isotopes.[2] L-Asparagine-¹⁵N₂ is particularly useful as it contains two ¹⁵N labels, providing a

distinct mass shift that is readily detectable by mass spectrometry and NMR spectroscopy.

Selecting a Commercial Supplier: A Comparative
Analysis
The quality of your L-Asparagine-¹⁵N₂ is paramount to the success of your research. When

selecting a supplier, it is crucial to consider factors such as isotopic enrichment and chemical

purity. A higher isotopic enrichment ensures a stronger signal and less background interference

in your experiments. Similarly, high chemical purity is essential to avoid confounding results

from contaminants.[3]

Here is a comparative table of prominent commercial suppliers of L-Asparagine-¹⁵N₂:

Supplier
Example Product
Number

Isotopic
Enrichment

Chemical Purity

Sigma-Aldrich (Merck) 641960 98 atom % ¹⁵N 98% (CP)

MedchemExpress HY-N0667S2 Not specified 99.0%[4]

Lab-Chemicals.com 748757-99-5 98 atom % ¹⁵N 98%[5]
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Table 1: Comparison of Commercial L-Asparagine-¹⁵N₂ Suppliers

It is imperative to obtain and scrutinize the Certificate of Analysis (CoA) for each batch to verify

these specifications. A reliable supplier will provide comprehensive documentation detailing the

methods used to determine purity and enrichment.

Key Applications and Experimental Protocols
L-Asparagine-¹⁵N₂ is a versatile tool with applications in various research areas, including

metabolic studies and protein analysis.

Metabolic Flux Analysis
Metabolic flux analysis (MFA) is a powerful technique used to quantify the rates of metabolic

reactions in a biological system.[6][7] By introducing ¹⁵N-labeled asparagine into cell culture,

researchers can trace the incorporation of the ¹⁵N label into downstream metabolites, providing

insights into the activity of various metabolic pathways.[8][9][10]

Experimental Workflow for Metabolic Flux Analysis:

Caption: General workflow for a metabolic flux analysis experiment.

Step-by-Step Protocol:

Cell Culture: Culture cells in a defined medium.

Labeling: Replace the medium with one containing a known concentration of L-Asparagine-

¹⁵N₂.

Harvesting: After a set incubation period, harvest the cells and immediately quench

metabolic activity.

Extraction: Extract the metabolites from the cells.

Analysis: Analyze the extracts using mass spectrometry to determine the isotopic enrichment

in various metabolites.[4]

Data Interpretation: Use the labeling data to calculate metabolic fluxes.
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Protein Expression for NMR Spectroscopy
Incorporating ¹⁵N-labeled amino acids into proteins is a cornerstone of modern structural

biology.[2] This allows for the use of powerful NMR techniques to study protein structure,

dynamics, and interactions.[11] L-Asparagine-¹⁵N₂ can be used to selectively label asparagine

residues in a protein, providing specific probes for NMR analysis.[11][12]

Experimental Workflow for Protein Expression and NMR:

Caption: Workflow for expressing and analyzing a ¹⁵N-labeled protein.

Step-by-Step Protocol:

Expression System: Use a bacterial expression system, such as E. coli, grown in a minimal

medium.

Supplementation: Supplement the growth medium with L-Asparagine-¹⁵N₂ during protein

expression.[13]

Purification: After expression, purify the labeled protein from the cell lysate.

NMR Analysis: Perform NMR experiments to analyze the structure and dynamics of the

labeled protein.[14]

Other Notable Applications
Beyond MFA and NMR, L-Asparagine-¹⁵N₂ serves as a crucial internal standard for the

quantitative analysis of asparagine in complex biological samples by mass spectrometry.[4]

The use of a stable isotope-labeled internal standard is considered the gold standard for

accurate quantification as it corrects for variations in sample preparation and instrument

response.[15] Additionally, L-asparagine metabolism is of significant interest in cancer

research, particularly in relation to acute lymphoblastic leukemia, where the enzyme L-

asparaginase is used as a therapeutic agent.[16][17][18]

Conclusion
L-Asparagine-¹⁵N₂ is a powerful and versatile tool for researchers across various disciplines.

By carefully selecting a high-quality commercial source and employing robust experimental
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protocols, scientists can leverage the power of stable isotope labeling to gain deeper insights

into the intricate workings of biological systems. This guide provides a foundational

understanding to empower researchers in their pursuit of scientific discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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